![molecular formula C13H18N2O3 B2642616 N-Ethyl-N-[2-[furan-2-ylmethyl(methyl)amino]-2-oxoethyl]prop-2-enamide CAS No. 2324286-56-6](/img/structure/B2642616.png)
N-Ethyl-N-[2-[furan-2-ylmethyl(methyl)amino]-2-oxoethyl]prop-2-enamide
Description
“N-Ethyl-N-[2-[furan-2-ylmethyl(methyl)amino]-2-oxoethyl]prop-2-enamide” is a chemical compound with potential applications in various fields such as pharmaceuticals, pesticides, and dyes . It is an important industrial intermediate and can be used as a raw material for synthesizing other organic compounds .
Synthesis Analysis
The synthesis of this compound involves the use of furfurylamine and 2,5-furandicarboxylic acid . The reactions are carried out in a microwave reactor in the presence of DMT/NMM/TsO . The reaction time, the solvent, and the amounts of the substrates are optimized to achieve good yields .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringO=C (C)NCCC1=CC=CO1 . The InChI key for this compound is CFHHYZSJVNNLPO-UHFFFAOYSA-N . Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound are carried out under microwave-assisted conditions . The reactions involve the use of effective coupling reagents: DMT/NMM/TsO or EDC .Physical And Chemical Properties Analysis
The compound is a solid . It has a molecular weight of 153.18 . The 1H NMR and 13C NMR data provide information about the hydrogen and carbon atoms in the molecule .Safety and Hazards
Future Directions
properties
IUPAC Name |
N-ethyl-N-[2-[furan-2-ylmethyl(methyl)amino]-2-oxoethyl]prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-4-12(16)15(5-2)10-13(17)14(3)9-11-7-6-8-18-11/h4,6-8H,1,5,9-10H2,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXDIFPDCDGIDQW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(=O)N(C)CC1=CC=CO1)C(=O)C=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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